Cas no 2090736-00-6 (3-(4-chloro-2-hydroxyphenyl)-2-methylpropanoic acid)

• Product Name: 3-(4-chloro-2-hydroxyphenyl)-2-methylpropanoic acid
• CAS No: 2090736-00-6
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 6472976
• PubChem ID: 131365879
• Update Time: 2025-05-20

3-(4-chloro-2-hydroxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-hydroxyphenyl)-2-methylpropanoic acid
• 2090736-00-6
• EN300-1979686

• Inchi： 1S/C10H11ClO3/c1-6(10(13)14)4-7-2-3-8(11)5-9(7)12/h2-3,5-6,12H,4H2,1H3,(H,13,14)
• InChI Key： LSNQCOKTWLJEIS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)CC(C(=O)O)C

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(4-chloro-2-hydroxyphenyl)-2-methylpropanoic acid

3-(4-Chloro-2-Hydroxyphenyl)-2-Methylpropanoic Acid: A Comprehensive Overview

3-(4-Chloro-2-Hydroxyphenyl)-2-Methylpropanoic Acid, also known by its CAS number 2090736-00-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a propanoic acid backbone with a substituted phenyl group, making it a versatile compound for various chemical reactions and biological studies.

The structural features of 3-(4-Chloro-2-Hydroxyphenyl)-2-Methylpropanoic Acid include a chlorinated phenol ring attached to a branched carboxylic acid group. This combination of functional groups provides the compound with unique chemical properties, such as acidity and reactivity towards nucleophilic substitution reactions. Recent studies have highlighted the importance of such structures in designing bioactive molecules, particularly in the context of enzyme inhibition and receptor binding.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules with therapeutic properties. For instance, researchers have explored its role in the synthesis of novel antibiotics and anti-inflammatory agents. The presence of both hydroxyl and chlorine substituents on the aromatic ring enhances the compound's ability to participate in hydrogen bonding, a critical factor in drug-receptor interactions.

In addition to its pharmacological applications, 3-(4-Chloro-2-Hydroxyphenyl)-2-Methylpropanoic Acid has also been studied for its role in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Recent advancements in this area have demonstrated its potential in creating novel materials with applications in catalysis and sensing technologies.

The synthesis of this compound involves a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Recent optimizations in these reaction conditions have improved the yield and purity of the compound, making it more accessible for large-scale production and research purposes.

From an environmental perspective, understanding the degradation pathways of 3-(4-Chloro-2-Hydroxyphenyl)-2-Methylpropanoic Acid is crucial for assessing its ecological impact. Studies have shown that the compound undergoes microbial degradation under aerobic conditions, with the aromatic ring being a key site for metabolic transformations. These findings are essential for ensuring the safe disposal and management of this compound in industrial settings.

In conclusion, 3-(4-Chloro-2-Hydroxyphenyl)-2-Methylpropanoic Acid (CAS No: 2090736-00-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future research and development efforts.